1-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]piperidine

• Molecular Formula: C10H16BrN3
• Molecular Weight: 258.16 g/mol
• IUPAC Name: 1-[2-(4-bromopyrazol-1-yl)ethyl]piperidine
• InChI: InChI=1S/C10H16BrN3/c11-10-8-12-14(9-10)7-6-13-4-2-1-3-5-13/h8-9H,1-7H2
• InChI Key: GMZWCQMQNDZEJP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCN2C=C(C=N2)Br

Description

1-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]piperidine is a useful research compound. Its molecular formula is C10H16BrN3 and its molecular weight is 258.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-bromo-1-(2-chloroethyl)-1H-pyrazole (see Intermediate 29 for a preparation) (120 mg, 0.573 mmol), potassium carbonate (158 mg, 1.146 mmol) and Piperidine (0.113 mL, 1.146 mmol) was stirred in Acetonitrile (2 mL) and heated to 60° C. for five days. The mixture was fully dissolved in MeOH/water and loaded on to a 10 g SCX cartridge. The SCX cartridge was eluted with MeOH (100 ml), followed by 2M methanolic ammonia (50 ml). The basic fractions were evaporated to dryness to give the desired product (101 mg). LCMS (Method A): Rt=1.04, MH+=260